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Compound of Interest

Compound Name: Sanguirubine

Cat. No.: B1198575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

Sanguirubine, a benzophenanthridine alkaloid of interest for its potential therapeutic

applications. This document outlines its core chemical and physical characteristics, detailed

experimental protocols for its extraction, analysis, and in vitro evaluation, and a summary of its

known interactions with key cellular signaling pathways.

Physicochemical Properties
Sanguirubine is a naturally occurring quaternary benzophenanthridine alkaloid found in plants

such as Sanguinaria canadensis.[1][2][3] Its core structure and properties are summarized

below.
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Property Data Source(s)

Molecular Formula C₂₂H₂₀NO₅⁺ [1]

Molecular Weight 378.4 g/mol [1]

IUPAC Name

3,16,17-trimethoxy-12-methyl-

6,8-dioxa-12-

azoniapentacyclo[11.8.0.0²,¹⁰.0

⁵,⁹.0¹⁴,¹⁹]henicosa-

1(13),2,4,9,11,14,16,18,20-

nonaene

[1]

CAS Number 55950-33-9 [4]

Appearance

Data for the closely related

alkaloid Sanguinarine is a red

crystalline solid.

[5]

Melting Point

Data for the closely related

alkaloid Sanguinarine is

reported to be in the range of

205-215°C.

[5]

Solubility

Soluble in organic solvents

such as Dimethyl Sulfoxide

(DMSO) and ethanol; sparingly

soluble in water.

[6][7]

pKa
No specific data available for

Sanguirubine.

Experimental Protocols
The following sections provide detailed methodologies for the extraction, purification,

quantification, and in vitro analysis of Sanguirubine.

Extraction and Purification from Sanguinaria canadensis
This protocol outlines a general procedure for the extraction and purification of Sanguirubine
from its natural source.
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Methodology:

Preparation of Plant Material:

Obtain dried rhizomes of Sanguinaria canadensis.

Grind the rhizomes into a fine powder using a mechanical grinder.

Extraction:

Suspend the powdered rhizomes in methanol at a 1:10 (w/v) ratio.

Perform extraction using a Soxhlet apparatus for 6-8 hours. Alternatively, macerate the

powder in methanol for 48 hours with occasional shaking.

Solvent Evaporation:

Filter the methanolic extract to remove solid plant material.

Concentrate the filtrate under reduced pressure using a rotary evaporator at 40-50°C to

obtain a crude extract.

Acid-Base Partitioning:

Dissolve the crude extract in 1 M hydrochloric acid.

Wash the acidic solution with diethyl ether to remove non-alkaloidal impurities.

Adjust the pH of the aqueous layer to 8-9 with ammonium hydroxide to precipitate the

alkaloids.

Extract the alkaloids into chloroform.

Purification:

Concentrate the chloroform extract.

Subject the concentrated extract to column chromatography on silica gel.
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Elute with a gradient of chloroform and methanol, starting with 100% chloroform and

gradually increasing the methanol concentration.

Collect fractions and monitor by thin-layer chromatography (TLC) to isolate Sanguirubine.

Workflow for Extraction and Purification of Sanguirubine
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Dried Sanguinaria canadensis Rhizomes

Grinding

Fine Powder

Methanolic Extraction

Filtration

Crude Methanolic Extract

Rotary Evaporation

Dissolution in HCl

Liquid-Liquid Partitioning

Precipitation with NH4OH

Extraction with Chloroform

Column Chromatography

Pure Sanguirubine

 

Prepare Sanguirubine Standards and Samples in Methanol

HPLC System with C18 Column

Inject 10 µL of Sample/Standard

Gradient Elution with Acetonitrile/Water (0.1% Formic Acid)

UV Detection at 280 nm

Data Analysis

Quantification using Calibration Curve
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Seed Cancer Cells in a 96-well Plate

Incubate for 24 hours

Treat with Sanguirubine (various concentrations)

Incubate for 24/48/72 hours

Add MTT Solution

Incubate for 4 hours

Dissolve Formazan with DMSO

Measure Absorbance at 570 nm

Calculate Cell Viability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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